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Compound of Interest

Compound Name: ODM-204

Cat. No.: B1150134 Get Quote

Technical Support Center: ODM-204
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ODM-204.

Frequently Asked Questions (FAQs)
Q1: What is ODM-204 and what is its mechanism of action?

ODM-204 is a nonsteroidal dual-action compound that functions as both an androgen receptor

(AR) antagonist and an inhibitor of the CYP17A1 enzyme.[1][2][3] Its dual mechanism allows it

to suppress androgen biosynthesis and block androgen receptor signaling, making it a subject

of investigation for the treatment of castration-resistant prostate cancer (CRPC).[1][3]

Q2: What are the primary applications of ODM-204 in a research setting?

In a research context, ODM-204 is primarily used for in vitro and in vivo studies related to:

Inhibition of prostate cancer cell proliferation (e.g., in LNCaP and VCaP cell lines).[3]

Investigation of androgen receptor signaling pathways.

Studies on the inhibition of the CYP17A1 enzyme.

Preclinical evaluation of potential therapeutic agents for CRPC.

Q3: What are the known IC50 and Ki values for ODM-204?
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ODM-204 has been shown to be a potent inhibitor of both the androgen receptor and the

CYP17A1 enzyme.

Target Parameter Value Cell Line/System

CYP17A1 IC50 22 nM
Human and rat

testicular microsomes

Androgen Receptor IC50 80 nM Not specified

Androgen Receptor Ki 47 nM
Rat prostate cytosolic

lysates

LNCaP cell

proliferation
IC50 170 nM Androgen-induced

VCaP cell proliferation IC50 280 nM Androgen-induced

Q4: In which solvents is ODM-204 soluble?

ODM-204 is soluble in dimethyl sulfoxide (DMSO) but is not soluble in water.[1] A solubility of

up to 10 mM in DMSO has been reported.[4]

Troubleshooting Guide: ODM-204 Instability in
Solution
Instability of ODM-204 in solution, often manifesting as precipitation, can lead to inconsistent

and unreliable experimental results. This guide addresses common issues and provides

practical solutions.

Issue 1: Precipitation of ODM-204 upon dilution in
aqueous media.
This is a common issue for hydrophobic compounds like ODM-204 that are initially dissolved in

DMSO.

Cause: The low solubility of ODM-204 in aqueous solutions. When a concentrated DMSO stock

is diluted into a larger volume of aqueous buffer or cell culture medium, the compound can
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crash out of solution.

Solutions:

Serial Dilution in DMSO: Before diluting into your final aqueous solution, perform one or

more serial dilutions of your concentrated DMSO stock in pure, anhydrous DMSO. This

reduces the localized concentration of ODM-204 when it is introduced to the aqueous

environment.

Stepwise Dilution: Add the DMSO stock of ODM-204 to a small volume of your aqueous

medium first, ensuring it is well-mixed, before adding it to the final, larger volume.

Vortexing/Sonication: Immediately after adding the ODM-204 stock to the aqueous medium,

vortex or sonicate the solution to aid in its dispersion and dissolution.

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as

low as possible (ideally ≤ 0.1%) to minimize solvent effects on your biological system, but

high enough to maintain ODM-204 solubility.

Issue 2: Cloudiness or precipitation in the stock
solution.
Cause: This can be due to the absorption of water by DMSO, which is hygroscopic, leading to a

decrease in the solubility of ODM-204 over time. It can also be caused by freeze-thaw cycles.

Solutions:

Use Anhydrous DMSO: Always use high-quality, anhydrous DMSO to prepare your stock

solutions.

Proper Storage: Store the DMSO stock solution at -20°C in small, single-use aliquots to

avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.

Warm Gently: If you observe precipitation in a frozen stock upon thawing, you can try to

gently warm the vial to 37°C and vortex or sonicate to redissolve the compound. However,

be cautious about potential degradation with excessive heating.
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Issue 3: Inconsistent results between experiments.
Cause: This can be a result of solution instability, leading to variations in the effective

concentration of ODM-204.

Solutions:

Prepare Fresh Dilutions: Always prepare fresh working dilutions of ODM-204 from your

frozen DMSO stock for each experiment. Do not store diluted aqueous solutions of ODM-
204.

Visual Inspection: Before each use, visually inspect your stock and working solutions for any

signs of precipitation or cloudiness.

Solvent Control: Always include a vehicle control (the same final concentration of DMSO

used to deliver ODM-204) in your experiments to account for any effects of the solvent itself.

Experimental Protocols
Protocol: Preparation of ODM-204 Stock and Working
Solutions for In Vitro Assays
This protocol provides a general guideline for preparing ODM-204 solutions for cell-based

assays.

Materials:

ODM-204 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile pipette tips

Cell culture medium appropriate for your cell line

Procedure:
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Prepare a 10 mM Stock Solution in DMSO:

Allow the ODM-204 powder to equilibrate to room temperature before opening the vial.

Calculate the volume of DMSO required to achieve a 10 mM concentration based on the

amount of ODM-204 provided. (Molecular Weight of ODM-204: 374.40 g/mol )[4]

Add the calculated volume of anhydrous DMSO to the vial of ODM-204.

Vortex or sonicate until the powder is completely dissolved.

Aliquot and Store the Stock Solution:

Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for longer-term

storage.

Prepare Working Solutions:

On the day of the experiment, thaw one aliquot of the 10 mM stock solution.

Perform serial dilutions in anhydrous DMSO to get to a concentration that is 1000x your

final desired concentration in the cell culture medium.

Add the appropriate volume of the diluted DMSO stock to your cell culture medium to

achieve the final desired concentration of ODM-204. The final DMSO concentration should

ideally be 0.1% or less.

Mix the working solution thoroughly by gentle inversion or pipetting before adding it to your

cells.
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Caption: Dual mechanism of action of ODM-204.
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Caption: Troubleshooting workflow for ODM-204 solution instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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